2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(2-fluoro-4-methoxyphenyl)methyl]-4-[(2-methoxyphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C22H29FN2O3/c1-27-20-8-7-17(21(23)13-20)15-25-11-10-24(16-19(25)9-12-26)14-18-5-3-4-6-22(18)28-2/h3-8,13,19,26H,9-12,14-16H2,1-2H3
• InChI Key: AJQRBXGWMBSXHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCN(CC2CCO)CC3=CC=CC=C3OC)F
• Molecular Formula: C22H29FN2O3
• Molecular Weight: 388.5 g/mol

Description

2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol, also known as FMeNER-D, is a novel compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the family of piperazine derivatives and has been shown to possess significant pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to act by modulating the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine. The compound has also been shown to have an affinity for the sigma-1 receptor, which is involved in various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that 2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol has significant biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. The compound has also been shown to reduce anxiety and improve mood by modulating the activity of neurotransmitters. Additionally, 2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol is its high selectivity and potency. It has been shown to have minimal side effects and toxicity, making it a promising candidate for further development. However, one of the limitations of 2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol is its poor water solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions that can be explored with 2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol. One potential application is in the treatment of neurodegenerative disorders, such as Alzheimer's disease. The compound has been shown to improve cognitive function and memory in animal models, making it a promising candidate for further investigation. Additionally, 2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol may have potential applications in the treatment of other psychiatric disorders, such as depression and anxiety. Further research is needed to fully understand the potential therapeutic applications of 2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol.

Synthesis Methods

The synthesis of 2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol involves the reaction of 2-(2-fluoro-4-methoxybenzyl)-1,4-benzodioxane with 4-(2-methoxybenzyl)piperazine in the presence of a reducing agent, such as sodium borohydride. The resulting product is then subjected to a series of purification steps to obtain pure 2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol.

Scientific Research Applications

2-[1-(2-fluoro-4-methoxybenzyl)-4-(2-methoxybenzyl)-2-piperazinyl]ethanol has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess significant anti-inflammatory, anti-anxiety, and antidepressant properties. The compound has also been investigated for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease.